N-[3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]propanamide

• IUPAC Name: N-[3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]propanamide
• InChI: InChI=1S/C16H13ClN2O2/c1-2-15(20)18-12-5-3-4-10(8-12)16-19-13-9-11(17)6-7-14(13)21-16/h3-9H,2H2,1H3,(H,18,20)
• InChI Key: OXPJFCLLSRJWSF-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC=CC(=C1)C2=NC3=C(O2)C=CC(=C3)Cl
• Molecular Formula: C16H13ClN2O2
• Molecular Weight: 300.74 g/mol

Description

Synthesis Analysis

The synthesis of derivatives similar to N-[3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]propanamide involves multiple steps, including reactions with various reagents and conditions to achieve the desired chemical structure. For example, one study on the synthesis of (5-chloro-2(3H)-benzoxazolon-3-yl)propanamide derivatives elucidates the chemical structures of the compounds using IR and 1H-NMR spectral data and microanalysis (Önkol et al., 2004).

Molecular Structure Analysis

The molecular structure of compounds related to N-[3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]propanamide has been determined through various spectroscopic techniques, including 1H NMR and IR spectroscopy. For instance, the study by Şahin et al. (2011) provides insights into the crystal and molecular structures of similar compounds, supported by single-crystal X-ray diffraction and DFT studies (Şahin et al., 2011).

Chemical Reactions and Properties

Chemical reactions involving N-[3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]propanamide derivatives can vary based on the functional groups present and the reaction conditions. These reactions can lead to a wide range of products with different chemical and pharmacological properties. For example, the synthesis and anticonvulsant activity of related hybrid compounds have been explored, highlighting the potential for producing compounds with significant biological activities (Kamiński et al., 2016).

Physical Properties Analysis

The physical properties of N-[3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]propanamide derivatives, such as solubility, melting point, and stability, are crucial for understanding their behavior in different environments and applications. These properties can be inferred from the molecular structure and the presence of specific functional groups.

Chemical Properties Analysis

The chemical properties, including reactivity, acidity/basicity, and potential interaction with biological molecules, are essential for predicting the compound's behavior in chemical and biological systems. The study of related compounds provides insights into their reactivity and potential as bioactive molecules (Afonin et al., 2018).

Future Directions

Benzoxazole and its derivatives are of significant interest in the field of medicinal chemistry due to their wide range of biological activities. Future research may focus on exploring the potential applications of “N-[3-(5-chloro-1,3-benzoxazol-2-yl)phenyl]propanamide” and its derivatives in drug discovery and development.